N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-benzyl-1-(3,4-dimethoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O5S/c1-27-19-9-8-18(14-20(19)28-2)29(25,26)23-12-10-17(11-13-23)21(24)22-15-16-6-4-3-5-7-16/h3-9,14,17H,10-13,15H2,1-2H3,(H,22,24)
• InChI Key: QIASBQZELXCCSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NCC3=CC=CC=C3)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or receptors in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been found to have neuroprotective effects and potential as an antidepressant.

Advantages and Limitations for Lab Experiments

N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. It also has a relatively low toxicity, making it suitable for in vitro and in vivo studies. However, its limitations include its low solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide. One of the potential areas of research is the development of more efficient synthesis methods to obtain higher yields of the compound. Another area of research is the exploration of its potential therapeutic applications in different diseases. Additionally, further studies are needed to fully understand its mechanism of action and its effects on different physiological systems.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a therapeutic agent for the treatment of different diseases.

Synthesis Methods

N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide can be synthesized using different methods. One of the commonly used methods is the reaction of 3,4-dimethoxybenzenesulfonyl chloride with piperidine-4-carboxamide in the presence of a base such as triethylamine. The resulting product is then reacted with benzyl bromide to obtain this compound.

Scientific Research Applications

N-benzyl-1-((3,4-dimethoxyphenyl)sulfonyl)piperidine-4-carboxamide has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to have potential as a therapeutic agent for the treatment of different diseases such as cancer, Alzheimer's disease, and depression.